4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide

• IUPAC Name: 4-[(1-methylbenzimidazol-2-yl)methyl]-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H23N5OS/c1-22-17-7-3-2-6-16(17)21-18(22)14-23-8-10-24(11-9-23)19(25)20-13-15-5-4-12-26-15/h2-7,12H,8-11,13-14H2,1H3,(H,20,25)
• InChI Key: FPONKOOSWJNXRP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CN3CCN(CC3)C(=O)NCC4=CC=CS4
• Molecular Formula: C19H23N5OS
• Molecular Weight: 369.5 g/mol

Description

4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C19H23N5OS and its molecular weight is 369.49. The purity is usually 95%.
BenchChem offers high-quality 4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral and Antimicrobial Activities

• Research has shown that derivatives of piperazine, similar to the compound , exhibit significant biological activities. For instance, urea and thiourea derivatives of piperazine doped with Febuxostat have demonstrated promising antiviral activities against Tobacco mosaic virus (TMV) and potent antimicrobial activities (Reddy et al., 2013).

Anti-Inflammatory Properties

• Another study synthesized novel piperazine derivatives and evaluated them for their anti-inflammatory activities. Some compounds, similar to the one , showed considerable in-vitro and in-vivo anti-inflammatory activities (Ahmed et al., 2017).

Analgesic Agents

• A range of novel compounds derived from Benzodifuranyl and Thiazolopyrimidines, which have a structural similarity to the compound of interest, were identified as effective analgesic and anti-inflammatory agents. These compounds showed significant COX-2 inhibitory activity, which is a crucial target in pain management (Abu‐Hashem et al., 2020).

Heterocyclic Synthesis

• Piperazine derivatives have been utilized in the synthesis of various heterocyclic compounds, such as pyrazole, isoxazole, and pyrimidine derivatives. This indicates their potential role in the development of diverse pharmacologically active compounds (Mohareb et al., 2004).

Anticancer Activity

• Some piperazine derivatives have been investigated for their potential anticancer activity. In particular, N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo[d]imidazol-1-yl) acetamides showed promising in vitro activity against various human cancer cell lines, including HeLa and MCF-7 (Boddu et al., 2018).

Mechanism of Action

Target of Action

It’s known that benzimidazole derivatives, a key component of this compound, are utilized in a diverse range of applications, including pharmaceuticals and agrochemicals . They often interact with biological targets to exert their effects.

Mode of Action

Benzimidazole derivatives are known to interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Given the broad applications of benzimidazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Result of Action

, benzimidazole derivatives have been reported to show moderate to high antibacterial and antifungal activity. Some compounds show appreciable antimicrobial activity .